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Compound of Interest

Compound Name: 5-Ethyl-2,2-dimethylheptane

Cat. No.: B14552282

The degree of branching in alkane isomers significantly influences their intermolecular van der
Waals forces. Increased branching leads to a more compact, spherical molecular shape, which
reduces the surface area available for intermolecular contact. This results in weaker van der
Waals forces and consequently lower boiling points compared to their straight-chain
counterparts.[1] Conversely, more symmetrical isomers often exhibit higher melting points.[1]

Below is a summary of available quantitative data for n-undecane and a selection of its
isomers. It should be noted that experimental data for all 159 isomers is not readily available.[1]
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Boiling Point Melting Point Density
Isomer Name CAS Number
(°C) (°C) (9/cm?)
n-Undecane 1120-21-4 196[1][3] -26[1][3] 0.740[1][3]
2-Methyldecane 6975-98-0 189.3[1] - 0.737[1]
3-Methyldecane 13151-34-3 188.1 - 189.1[1] -92.9[1] 0.742[1]
4-Methyldecane 2847-72-5 188.7[1] - 0.741[1]
5-Methyldecane 13151-35-4 186.1[1] -57.06 (est.)[1] 0.742[1]
2,3-
_ 2884-06-2 186[1] -57.06 (est.)[1] 0.7438[1]
Dimethylnonane
4,4-
17302-18-0 - - -
Dimethylnonane
3-Ethylnonane 17302-11-3 - - -
4-Propyloctane 17302-13-5 - - -
2,2,6,6-
Tetramethylhepta 40117-45-1 - - -
ne

Note: Some data points are estimated and should be used with caution.[1]

Experimental Protocols

Accurate determination of the physicochemical properties of C11H24 isomers is crucial for their
application. Below are detailed methodologies for key experimental procedures.

Determination of Boiling Point (Capillary Method)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[1]

Methodology:
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o Sample Preparation: A small amount of the liquid undecane isomer is placed into a small test
tube.

o Apparatus Setup: A capillary tube, sealed at one end, is placed open-end down into the test
tube containing the sample. This assembly is then attached to a thermometer.

e Heating: The apparatus is heated in a controlled manner, for example, using a Thiele tube or
a melting point apparatus with a heating block.

e Observation: As the temperature increases, a stream of bubbles will emerge from the open
end of the capillary tube. The heating is then slowly discontinued.

e Boiling Point Determination: The temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.[1]

Determination of Density (Pychometer Method)

Principle: Density is defined as the mass of a substance per unit volume. The pychometer
method is a highly precise technique for determining the density of liquids.[4]

Methodology:

o Pycnometer Calibration: A clean, dry pycnometer (a glass flask with a specific, known
volume) is weighed empty.[4] It is then filled with a reference liquid of known density, such as
deionized water, at a specific temperature, and the combined weight is measured. The
precise volume of the pycnometer is then calculated.[1]

o Sample Measurement: The pycnometer is emptied, dried, and then filled with the liquid
undecane isomer at the same specific temperature.[1]

» Weighing: The pycnometer containing the sample is weighed.

o Calculation: The mass of the undecane isomer is determined by subtracting the weight of the
empty pycnometer. The density is then calculated by dividing the mass of the sample by the
calibrated volume of the pycnometer.[1]
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Isomer Separation and Identification (Gas
Chromatography)

Principle: Gas chromatography (GC) is a powerful analytical technique used to separate and
identify volatile compounds in a mixture. The separation is based on the differential partitioning
of the components between a gaseous mobile phase and a liquid or solid stationary phase.

Methodology:

Sample Preparation: A solution of the C11H24 isomer mixture is prepared in a suitable
volatile solvent.

 Injection: A small volume of the sample is injected into the gas chromatograph's heated
injection port, where it is vaporized.

e Separation: An inert carrier gas (e.g., helium, nitrogen) carries the vaporized sample through
a capillary column coated with a stationary phase. The isomers will travel through the column
at different rates depending on their boiling points and interactions with the stationary phase,
thus achieving separation.

» Detection: As each isomer elutes from the column, it is detected by a suitable detector (e.g.,
Flame lonization Detector - FID).

e Analysis: The retention time (the time it takes for a compound to travel through the column)
is used to identify the individual isomers by comparing them to known standards. The peak
area in the resulting chromatogram is proportional to the amount of each isomer present.

Signaling Pathways and Biological Activity

Simple alkanes like undecane and its isomers are generally considered to be of low biological
reactivity and are not known to be involved in specific biological signaling pathways.[1] Their
primary relevance in drug development is as inert excipients, solvents, or as components of
drug delivery systems, where their physicochemical properties such as solubility and
lipophilicity are of key importance.[1]

Visualizations
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To further illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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